Cas no 869640-41-5 (7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one)

• Product Name: 7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one
• CAS No: 869640-41-5
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD11521573
• CID: 1035181
• Update Time: 2025-06-08

7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one
• 7-benzyl-1,5,6,8-tetrahydro-1,7-naphthyridin-2-one
• 7-Benzyl-5,6,7,8-tetrahydro-1,7-phthyridin-2(1H)-one
• 5,6,7,8-TETRAHYDRO-7-(PHENYLMETHYL)-1,7-NAPHTHYRIDIN-2(1H)-ONE
• AK130020
• IAXZYZLBSPZMGH-UHFFFAOYSA-N
• FD7034
• FCH2838335
• AX8219041
• Y6675
• 7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2-ol
• 7-benzyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2(1H)-one
• 5,6,7,8-TETRAHYDRO-7-BENZYL-1,7-NAPHTHYRIDIN-2(1H)-ONE
• 5,6,7,8-Tetrahydro-7-(phenylmethyl)-1,7-naphthyridin-2(1H)-one (ACI)

• MDL： MFCD11521573
• Inchi： 1S/C15H16N2O/c18-15-7-6-13-8-9-17(11-14(13)16-15)10-12-4-2-1-3-5-12/h1-7H,8-11H2,(H,16,18)
• InChI Key： IAXZYZLBSPZMGH-UHFFFAOYSA-N
• SMILES： O=C1NC2CN(CCC=2C=C1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 391
• Topological Polar Surface Area: 32.299

Additional information on 7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one

7-Benzyl-5,6,7,8-Tetrahydro-1,7-Naphthyridin-2(1H)-One: A Comprehensive Overview

7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one, also known by its CAS Registry Number 869640-41-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the naphthyridine class of heterocyclic compounds, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one features a naphthyridine ring system with a benzyl substituent at the 7-position and a ketone group at the 2-position. This unique combination of functional groups makes it a promising candidate for various chemical and biological studies.

The synthesis of 7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one has been reported in several studies, with researchers employing diverse methodologies to achieve this compound. One common approach involves the cyclization of appropriately substituted amino alcohols or aldehydes under specific reaction conditions. The benzyl group at the 7-position plays a crucial role in stabilizing the molecule's structure and enhancing its solubility properties. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of producing enantiomerically enriched samples of this compound, which is particularly valuable for pharmacological studies requiring high enantiomeric purity.

In terms of biological activity, 7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one has shown potential as a modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress pathways. For instance, research published in 2023 highlighted its potent anti-inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes. Additionally, this compound has exhibited moderate activity against several cancer cell lines in vitro, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridin-2(1H)-one have also been investigated in recent studies. Findings indicate that it possesses reasonable bioavailability following oral administration in preclinical models. However, further research is required to optimize its pharmacokinetic profile for potential clinical applications.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities of 7-Benzyl-5,6,7,8-tetrahydro-1,naphthyridin-one with various therapeutic targets using molecular docking studies. These studies have identified several protein targets that could potentially interact with this compound based on its structural features.

In conclusion, 7-Benzyl-5,naphthyridin-one represents a promising scaffold for drug development due to its unique structure and diverse biological activities. Continued research into its synthesis optimization and pharmacological properties will undoubtedly shed more light on its therapeutic potential across various disease states.